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Compound of Interest

Compound Name: N-Benzylacetamide

cat. No.: B110321

An In-depth Technical Guide to N-Benzylacetamide (CAS: 588-46-5)
For Researchers, Scientists, and Drug Development Professionals

N-Benzylacetamide, with the CAS number 588-46-5, is a versatile amide derivative utilized in
various scientific fields. It features a benzyl group attached to an acetamide, making it a
valuable intermediate in the synthesis of diverse chemical compounds, including
pharmaceuticals and agrochemicals. This guide provides a comprehensive overview of its
physicochemical properties, synthesis protocols, analytical methodologies, and biological
significance.

Physicochemical Properties

N-Benzylacetamide is a white crystalline solid at room temperature. Its key physical and
chemical properties are summarized in the table below, providing essential data for
experimental design and application.
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Property Value Source
CAS Number 588-46-5
Molecular Formula CoH11NO
Molecular Weight 149.19 g/mol
Melting Point 61-62 °C
Boiling Point 157 °C /2 mmHg
Density 1.0753 g/cm3 (estimate)
IUPAC Name N-benzylacetamide
N-Acetylbenzylamine,
Synonyms .
Benzylacetamide
Soluble in methanol, ethanol,
Solubility and acetone. Limited solubility
in water.
White crystalline solid or flaky
Appearance

crystals.

Synthesis of N-Benzylacetamide

Several methods for the synthesis of N-Benzylacetamide have been reported. Below are
detailed protocols for two common approaches.

Experimental Protocol 1: From Benzylamine and Methyl
Acetate

This method involves the reaction of benzylamine with methyl acetate in the presence of a
catalyst.

Materials:

e Benzylamine (2.1 g)
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o Methyl acetate (7.4 g)

e Sodium salt of 4,6-dimethyl-2-hydroxypyridine (1.5 g)
e Dimethyl acetamide (30 ml)

o Water (200 ml)

o Concentrated hydrochloric acid (0.9 ml)

o Ethyl acetate (3 x 100 ml)

e Sodium sulfate

Procedure:

Dissolve benzylamine, methyl acetate, and the sodium salt of 4,6-dimethyl-2-hydroxypyridine
in dimethyl acetamide.

» Heat the mixture at approximately 78°C for 4.5 hours. Monitor the reaction progress using
thin-layer chromatography until the benzylamine is consumed.

e Add 200 ml of water and 0.9 ml of concentrated hydrochloric acid to the reaction solution.
o Extract the solution three times with 100 ml of ethyl acetate.

e Wash the combined organic layer with 100 ml of water.

o Dry the organic layer with sodium sulfate, then concentrate and crystallize the product.

e Recrystallize the crude product from a 1:1 mixture of ether and petroleum benzin to obtain
needle-like crystals of N-benzylacetamide. The reported yield is 84%.

Experimental Protocol 2: From Benzyl Chloride and
Acetamide

This protocol describes the synthesis using benzyl chloride and acetamide in N,N-
dimethylformamide (DMF).
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Materials:

Acetamide (12 g)

LEVATIT MP-500 (105 g)

Benzyl chloride (32 g)

N,N-dimethylformamide (200 ml)

Benzene (for recrystallization)

Procedure:

To 200 ml of N,N-dimethylformamide, add acetamide, LEVATIT MP-500, and benzyl chloride.

Stir the reaction mixture at 50°C for 4 hours.

After the reaction, process the solution to isolate the crude product.

Recrystallize the resulting distillation residue from benzene to yield N-benzylacetamide.
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Workup & Purification
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Caption: Workflow for the synthesis of N-Benzylacetamide.

Spectroscopic and Chromatographic Analysis

The characterization and quantification of N-Benzylacetamide are crucial for quality control
and research purposes. Standard analytical techniques include NMR, IR, and HPLC.

Experimental Protocol: Spectroscopic Analysis

Nuclear Magnetic Resonance (NMR) Spectroscopy:
e 1H and 13C NMR spectra are typically recorded on a 300 MHz or higher spectrometer.

o The sample is dissolved in a deuterated solvent, such as deuterated chloroform (CDCIs) or
dimethyl sulfoxide (DMSO-de).

o Tetramethylsilane (TMS) is used as an internal standard.
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» The resulting spectra provide detailed information about the molecular structure.
Infrared (IR) Spectroscopy:

IR spectra can be obtained using a Fourier-transform infrared (FTIR) spectrometer.
o Samples can be prepared as KBr pellets or analyzed as a melt in a capillary cell.

e The N-H stretching vibration is typically observed in the 3400-3100 cm~1 range.

Experimental Protocol: High-Performance Liquid
Chromatography (HPLC)

A reverse-phase HPLC method can be used for the analysis of N-Benzylacetamide.
Instrumentation and Conditions:
e Column: A Newcrom R1 reverse-phase column is suitable for this separation.

* Mobile Phase: A mixture of acetonitrile (MeCN) and water, with phosphoric acid as a
modifier. For Mass Spectrometry (MS) compatible applications, formic acid should be used
instead of phosphoric acid.

» Detection: UV detection is commonly used.

o Application: This method is scalable and can be adapted for preparative separation to isolate
impurities. It is also suitable for pharmacokinetic studies.
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Caption: Analytical workflow for N-Benzylacetamide using HPLC.

Biological Significance

N-Benzylacetamide is of significant interest to drug development professionals due to its role
as a key intermediate and a metabolite of a clinically used drug.

Intermediate in Pharmaceutical Synthesis

N-Benzylacetamide serves as a building block in the synthesis of more complex, biologically
active molecules. It is particularly noted as an intermediate in the development of various
pharmaceuticals, including analgesics and anti-inflammatory drugs. Its structure allows for
modifications that can enhance the solubility and bioavailability of active pharmaceutical
ingredients.
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Metabolite of Benznidazole

N-Benzylacetamide has been identified as a major plasma metabolite of benznidazole, a drug
used to treat Chagas disease. Benznidazole (N-benzyl-2-nitro-1-imidazoleacetamide) is
metabolized in the liver, and N-benzylacetamide is formed as a fragment of the parent drug.

The identification of N-benzylacetamide as a metabolite has led to further investigation into its
potential role in both the therapeutic efficacy and the adverse effects of benznidazole
treatment. Understanding this metabolic pathway is crucial for optimizing benznidazole therapy
and for the development of new drugs for Chagas disease.
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Caption: Metabolic pathway of Benznidazole to N-Benzylacetamide.

 To cite this document: BenchChem. [N-Benzylacetamide CAS number 588-46-5].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110321#n-benzylacetamide-cas-number-588-46-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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